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Introduction

Thyroglobulin (Tg) is a large, dimeric glycoprotein that serves as the essential scaffold for the
synthesis and storage of thyroid hormones, thyroxine (T4) and triiodothyronine (T3).[1][2][3]
Produced exclusively by the follicular cells of the thyroid gland, this 660 kDa protein plays a
central role in iodine metabolism and the regulation of metabolic processes throughout the
body.[3][4] Understanding the intricate molecular biology of thyroglobulin is paramount for
researchers in endocrinology and professionals involved in the development of therapeutics for
thyroid disorders. This technical guide provides an in-depth overview of the core aspects of
thyroglobulin's function, supported by quantitative data, detailed experimental protocols, and
visual representations of key pathways.

Quantitative Data on Human Thyroglobulin

The following tables summarize key quantitative parameters of human thyroglobulin, offering
a consolidated reference for researchers.
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Parameter Value References
Molecular Mass ~660 kDa (dimer) [415]
Subunit Molecular Mass ~330 kDa [2]
Total Amino Acids per Subunit 2768 [1]
Total Tyrosine Residues per
_ ~132 [2]
Dimer
lodinated Tyrosine Residues
per Dimer (under sufficient 25-30 [2]
iodine intake)
T4 Molecules per Dimer ~2.5 [6]
T3 Molecules per Dimer ~0.7 [6]
Monoiodotyrosine (MIT)
. . ~5 [6]
Residues per Dimer
Diiodotyrosine (DIT) Residues
~4.5 [6]

per Dimer

Serum Thyroglobulin (Normal
Range, Adults)

Males: 0.5-53.0 ng/mL,
Females: 0.5-43.0 ng/mL

[4]

Core Signaling and Synthesis Pathways

The synthesis of thyroid hormones from thyroglobulin is a multi-step process tightly regulated

by the hypothalamic-pituitary-thyroid axis. The following diagrams, rendered in Graphviz DOT

language, illustrate the key signaling and synthesis workflows.

TSH Signaling Pathway for Thyroglobulin Synthesis and

lodination
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Caption: TSH signaling cascade leading to thyroglobulin synthesis and secretion.

Thyroid Hormone Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

